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Compound of Interest

Compound Name: Oxabolone

Cat. No.: B1261904

For immediate release

Providing essential safety and logistical information for the proper disposal of Oxabolone, this
guide is intended for researchers, scientists, and drug development professionals. Adherence
to these procedures is critical for ensuring laboratory safety, environmental protection, and
regulatory compliance.

Oxabolone, a synthetic anabolic-androgenic steroid, requires careful handling and disposal
due to its potential health and environmental hazards.[1][2] As a compound suspected of
causing cancer and having reproductive toxicity, stringent disposal protocols are necessary to
mitigate risks.[2] This document outlines the step-by-step procedures for the safe disposal of
Oxabolone and associated materials in a laboratory setting.

Immediate Safety and Handling

Before beginning any work with Oxabolone, it is imperative to consult the substance's Safety
Data Sheet (SDS). All personnel must be equipped with the appropriate Personal Protective
Equipment (PPE) to prevent exposure.

Required Personal Protective Equipment:
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PPE Category Specification

) Safety glasses with side-shields or tightly fitting
Eye Protection
safety goggles.[3]

Hand Protection Chemical-resistant gloves (e.g., nitrile).

Body Protection Laboratory coat.[3]

A dust mask or respirator should be used when

Respiratory handling the powdered form to avoid inhalation.

[3]

In the event of a spill, the area should be evacuated, and access restricted. For minor spills,
the material should be gently swept up to avoid dust formation and placed in a clearly labeled,
sealed container for hazardous waste. Major spills require the immediate attention of
emergency responders. Under no circumstances should Oxabolone or its waste be discharged
into sewers or waterways due to its potential to disrupt aquatic ecosystems.[4]

Oxabolone Chemical and Physical Properties

A summary of key quantitative data for Oxabolone is provided below for easy reference.

Property Value

Molecular Formula C18H2603[2][5]
Molecular Weight 290.40 g/mol [2][5]
Melting Point 188-190 °CJ5]
CAS Number 4721-69-1[5]

Step-by-Step Disposal Procedure

The primary method for the disposal of Oxabolone and any contaminated materials is through
a licensed hazardous waste disposal company. This ensures compliance with all local, state,
and federal regulations, including those set forth by the Drug Enforcement Administration

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.echemi.com/sds/oxabolonecipionate-pid_Seven8425.html
https://www.echemi.com/sds/oxabolonecipionate-pid_Seven8425.html
https://www.echemi.com/sds/oxabolonecipionate-pid_Seven8425.html
https://www.benchchem.com/product/b1261904?utm_src=pdf-body
https://www.anacail.com/the-environmental-impact-of-performance-enhancing-drugs-what-users-should-know
https://www.benchchem.com/product/b1261904?utm_src=pdf-body
https://www.benchchem.com/product/b1261904?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Oxabolone
https://www.drugfuture.com/chemdata/oxabolone.html
https://pubchem.ncbi.nlm.nih.gov/compound/Oxabolone
https://www.drugfuture.com/chemdata/oxabolone.html
https://www.drugfuture.com/chemdata/oxabolone.html
https://www.drugfuture.com/chemdata/oxabolone.html
https://www.benchchem.com/product/b1261904?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1261904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

(DEA) for controlled substances and the Environmental Protection Agency (EPA) for hazardous
waste.[6][7][8]

e Segregation and Collection:

o All waste materials contaminated with Oxabolone, including unused product, expired
stock, contaminated PPE, and labware (e.g., vials, syringes, petri dishes), must be
segregated from non-hazardous waste.

o Collect these materials in a designated, leak-proof, and clearly labeled hazardous waste
container. The label should include "Hazardous Waste," the name "Oxabolone,” and the
associated hazard symbols (e.g., toxic, health hazard).

o Container Management:
o Keep the hazardous waste container sealed when not in use.

o Store the container in a secure, designated area away from incompatible materials and
general laboratory traffic.

e Arranging for Disposal:

o Contact a licensed hazardous waste disposal contractor to arrange for pickup and
disposal.

o Provide the contractor with a detailed inventory of the waste, including the chemical name
and quantity.

o Documentation:

o Maintain a detailed record of all disposed Oxabolone waste, including the date, quantity,
and the name of the disposal company. This documentation is crucial for regulatory
compliance.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Oxabolone.
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Caption: Logical workflow for the safe disposal of Oxabolone.
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By adhering to these procedures, laboratories can ensure the safe and compliant disposal of
Oxabolone, thereby protecting personnel and the environment. This commitment to
responsible chemical management is a cornerstone of a robust laboratory safety program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1261904#oxabolone-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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